Cas no 1443341-13-6 (2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol)

• Product Name: 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol
• CAS No: 1443341-13-6
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD07775407
• CID: 5190055
• Update Time: 2026-03-05

2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol
• 1H-Pyrrole-2-methanol, α-(2,4-dimethylphenyl)-1-methyl-

• MDL： MFCD07775407
• Inchi： 1S/C14H17NO/c1-10-6-7-12(11(2)9-10)14(16)13-5-4-8-15(13)3/h4-9,14,16H,1-3H3
• InChI Key： HDNBLWYNRUWSFS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2

Additional information on 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol

Introduction to 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol (CAS No. 1443341-13-6)

2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1443341-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a dimethylphenyl group with a 1-methyl-2-pyrrolyl moiety, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, linked to a pyrrole ring that is methylated at the 1-position. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for further functionalization. The compound’s ability to serve as a building block in medicinal chemistry stems from its dual functionality, which allows for the introduction of various pharmacophores while maintaining structural stability.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both aromatic and nitrogen-containing rings, as such structures often exhibit enhanced biological activity. The 1-methyl-2-pyrrolyl moiety in CAS No. 1443341-13-6 is particularly noteworthy, as it has been shown to interact favorably with biological targets, including enzymes and receptors involved in metabolic pathways. This interaction potential has spurred research into derivatives of this compound as candidates for treating a range of diseases.

One of the most compelling aspects of 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural features to develop compounds that modulate key enzymes implicated in inflammation, cancer, and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this scaffold can inhibit Janus kinases (JAKs), which are overactive in conditions such as rheumatoid arthritis and inflammatory bowel disease. The dimethylphenyl group provides a hydrophobic anchor that enhances binding affinity, while the pyrrole ring contributes to hydrogen bonding interactions with the target protein.

The pharmaceutical industry has been particularly keen on exploring novel chemotypes that can address unmet medical needs. CAS No. 1443341-13-6 fits well into this landscape, as it offers a balance between structural complexity and synthetic accessibility. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating high-throughput screening campaigns. Such efforts have led to the identification of several lead compounds with promising preclinical profiles.

Recent publications highlight the utility of 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol in developing kinase inhibitors. A notable study published in the Journal of Medicinal Chemistry described the optimization of a series of analogs derived from this scaffold. The researchers employed structure-activity relationship (SAR) studies to refine the compound’s potency and selectivity against specific kinases. The findings underscored the importance of fine-tuning both the aromatic and heterocyclic components to achieve optimal biological activity.

Beyond its applications in kinase inhibition, CAS No. 1443341-13-6 has also been explored as a precursor for other therapeutic classes. For example, its transformation into Schiff bases or metal complexes has opened avenues for developing antimicrobial and anticancer agents. The pyrrole ring’s ability to chelate transition metals makes it an attractive candidate for coordination chemistry applications, where metal-ligand interactions can be harnessed to enhance drug efficacy.

The synthesis of 2,4-Dimethylphenyl-(1-methyl-2-pyrrolyl)methanol typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Modern synthetic strategies emphasize atom economy and sustainability, with catalytic methods being preferred over traditional stoichiometric approaches. Such innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,CAS No. 1443341-13-6 represents a structurally intriguing compound with significant potential in drug discovery and development. Its unique combination of pharmacophoric elements makes it a valuable tool for medicinal chemists seeking to design next-generation therapeutics. As research continues to uncover new biological targets and synthetic pathways,this compound is poised to play an increasingly important role in addressing complex diseases worldwide.